Cas no 54227-67-7 (3-Pyrazolidinone, methyl-1-phenyl-)
54227-67-7 structure
Product Name:3-Pyrazolidinone, methyl-1-phenyl-
CAS No:54227-67-7
MF:C10H12N2O
MW:176.215082168579
CID:355132
PubChem ID:15250609
Update Time:2025-04-19
3-Pyrazolidinone, methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrazolidinone, methyl-1-phenyl-
- 2-methyl-1-phenylpyrazolidin-3-one
- SCHEMBL7738668
- DTXSID40570474
- 54227-67-7
-
- Inchi: 1S/C10H12N2O/c1-11-10(13)7-8-12(11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
- InChI Key: VBLUKGUQPKHPKD-UHFFFAOYSA-N
- SMILES: O=C1CCN(C2C=CC=CC=2)N1C
Computed Properties
- Exact Mass: 176.09506
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
3-Pyrazolidinone, methyl-1-phenyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
54227-67-7 (3-Pyrazolidinone, methyl-1-phenyl-) Related Products
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